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Performance of Cerium-Based Coatings

The following table summarizes the corrosion protection performance of various cerium-based coatings as

reported in recent studies.

Coating Type /
Material

Substrate
Test
Environment

Key Performance Results Citation

Multilayer PEO
with encapsulated
Ce³⁺

A1050
Aluminium

Alloy

3.5 wt% NaCl
Solution

"Superior corrosion performance"
compared to unmodified passive

coatings; active protection via
inhibitor release triggered by

corrosion activity [1].

Cerium-based
Conversion
Coating

AA5083

Aluminium
Alloy

Electrochemical

Testing

Reduction of corrosion current

density by ~3 orders of
magnitude compared to

untreated samples [2].

CeO₂ Coating
(Potentiostatic)

316L

Stainless
Steel

Ringer's Solution

(37°C)

Improved corrosion resistance;

optimal performance achieved
with specific additives [3].
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Coating Type /
Material

Substrate
Test
Environment

Key Performance Results Citation

Cerium-
Lanthanum
Conversion
Coating

Galvanized

Steel

Not Specified Increased protective ability;

reduced number and diameter of
pores in coatings; self-healing

properties observed [4].

Detailed Experimental Protocols

To ensure your guide's reproducibility, here are the methodologies for key studies cited.

Multilayer Active Protection Coating for Aluminium

This protocol describes creating a coating system with a passive ceramic base and an active top layer that

releases corrosion inhibitors on demand [1].

Coating Formation: A Plasma Electrolytic Oxidation (PEO) ceramic base layer is first applied to
the aluminium substrate in a pulsed bipolar mode. The electrolyte is kept below 30°C [1].

Inhibitor Encapsulation: Cerium (III) nitrate hexahydrate is used as the corrosion inhibitor. It is
loaded into two types of nanocontainers:

Zeolite Y sodium: Loaded via a 24-hour immersion and stirring process in a cerium salt
solution [1].

Halloysite Nanotubes (HNT): Loaded using a vacuum-induced capillarity method to draw
the cerium solution into the nanotubes [1].

Release Trigger & Kinetics: The inhibitors are released through ionic exchange and by pH
changes associated with the onset of corrosion. The release profile is studied using a dialysis

membrane (snakeskin tube) in a 3.5 wt% NaCl solution, with the concentration of released Ce³⁺
measured by UV-Vis spectrophotometry at 252 nm [1].

This process creates a sophisticated, multi-level defense system for the metal, as illustrated below.
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Cerium-Based Coating on 316L Stainless Steel with Additives

This study formed cerium-based coatings on 316L stainless steel to enhance corrosion resistance in a

simulated physiological environment, testing the effect of various additives [3].

Coating Formation: A potentiostatic technique is used, applying a constant potential of -0.7 V. The
electrolyte contains 30 mM Ce(NO₃)₃·6H₂O and 25 mM H₂O₂ (which promotes the oxidation of Ce³⁺

to Ce⁴⁺) at 50°C in a nitrogen-saturated atmosphere [3].
Additive Screening: The study first determined the optimal concentration of additives (sodium

salicylate, sodium molybdate, and ascorbic acid) for corrosion inhibition by running polarization
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curves of bare 316L SS in Ringer's solution with different additive concentrations [3].

Performance Testing: The corrosion protection performance of the coated samples is evaluated in
Ringer's solution at 37°C using potentiodynamic polarization tests and electrochemical
impedance spectroscopy. Coating composition and morphology are analyzed using Scanning
Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX) [3].

Key Insights on Cerium in Metal Protection

The gathered research highlights several important trends and properties of cerium-based corrosion

protections:

Mechanism of Protection: Cerium provides protection through the formation of cerium

oxides/hydroxides that act as a physical barrier. A significant advantage is its "self-healing" ability,
where a local increase in pH at a corrosion site triggers the precipitation of cerium compounds,

blocking the spread of corrosion [3].
Synergistic Effects: Research indicates that combining cerium with other elements can enhance

performance. For example, adding Lanthanum to a cerium-containing passivation solution for
galvanized steel was found to increase protective ability by reducing coating porosity [4]. Similarly,

additives like sodium molybdate and sodium salicylate showed a synergistic effect with cerium in
protecting 316L stainless steel [3].

Shift Towards Active Protection: A leading-edge development is the move from simple barrier
layers to active protection systems. The use of nanocontainers to encapsulate and controllably

release cerium inhibitors represents a significant advancement for long-term corrosion resistance, as
it provides a healing response exactly when and where it is needed [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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